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Compound of Interest |

tert-Butyl 2-
Compound Name: (triphenylphosphoranylidene)aceta

te

Cat. No.: B153123

\ J

An In-Depth Technical Guide to the Safety and Handling of tert-Butyl 2-
(triphenylphosphoranylidene)acetate

This guide provides comprehensive safety and handling information for tert-Butyl 2-
(triphenylphosphoranylidene)acetate (CAS No. 35000-38-5), intended for researchers,
scientists, and professionals in drug development. The following sections detail hazard
identification, protective measures, emergency procedures, and proper storage and disposal of
this reagent.

Hazard Identification and Classification

tert-Butyl 2-(triphenylphosphoranylidene)acetate is classified as a hazardous chemical.[1]
The primary routes of exposure are inhalation, ingestion, and skin or eye contact.

GHS Hazard Statements: According to global harmonized standards, this compound is
associated with the following hazards:

e H301: Toxic if swallowed.[1][2][3]
e H317: May cause an allergic skin reaction.[1][2][3]

e H319: Causes serious eye irritation.[1]
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e H373: May cause damage to organs through prolonged or repeated exposure.[1][2][3]
e H411: Toxic to aquatic life with long lasting effects.[1][2][3]
The signal word for this chemical is "Danger”.[1][4]

Physical and Chemical Properties

Understanding the physical properties of a chemical is crucial for its safe handling and storage.

Property Value Citations

Molecular Formula C24H2502P [2][41[5]

Molecular Weight 376.44 g/mol [21[31[4]
White to light yellow crystalline

Appearance [2][5][6]
powder

Melting Point 152-155 °C [4][5]

Solubility Insoluble in water [2]

Stable under normal
Stability conditions, but is air and heat

sensitive.[2][7]

Safe Handling and Personal Protection

Adherence to strict safety protocols is mandatory when working with this compound to minimize
exposure risk.

Engineering Controls

» Work should be performed in a well-ventilated area, preferably within a chemical fume hood.

[61[7]
« Install safety showers and eye wash stations in the immediate work area.[6][8][9]

e Use a closed system or local exhaust ventilation to prevent direct exposure.[6][9]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential.

PPE Type Specification Citations

Wear appropriate chemical
safety goggles or a face shield
) as described by OSHA's eye
Eye/Face Protection ] i [6][71[8]
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.

Wear solvent-resistant gloves
_ (e.g., nitrile rubber). Gloves
Hand Protection _ [6][7][10][11]
must be inspected before use

and disposed of properly after.

Wear protective clothing to
Skin/Body Protection prevent skin exposure. A lab [61[7]

coat is required.

If dusts are generated, use a
NIOSH/MSHA or European

Respiratory Protection Standard EN 149 approved [6][8][10]
respirator. A dust respirator is

recommended.

General Hygiene Practices

» Avoid contact with skin, eyes, and clothing.[8]
e Do not breathe dust.[7]
» Wash hands thoroughly after handling.

¢ Do not eat, drink, or smoke in the laboratory area.[2][12]
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o Contaminated work clothing should not be allowed out of the workplace and must be washed
before reuse.[2][3]

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

First-Aid Measures
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Exposure Route First-Aid Protocol Citations

IF SWALLOWED: Immediately
call a POISON CENTER or
Ingestion doctor.[2][3] Rinse mouth with
water.[2][3][11] Do NOT induce
vomiting.[8][11]

IF INHALED: Remove the
person to fresh air and keep
them at rest in a comfortable
position for breathing.[6][7][8] If

Inhalation

you feel unwell, call a POISON
CENTER or doctor.[7][8]

IF ON SKIN: Take off
immediately all contaminated
clothing.[6][11] Wash with
Skin Contact plenty of soap and water.[7]
[12][13] If skin irritation or a
rash occurs, get medical
advice/attention.[2][3][6]

IF IN EYES: Rinse cautiously
with water for several minutes.
[6][7][8] Remove contact
lenses if present and easy to
Eye Contact do s0.[6][7][8] Continue rinsing
for at least 15 minutes.[7] If
eye irritation persists, get
medical advice/attention.[6][7]

[8]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or foam.

[6](8]
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o Specific Hazards: During a fire, poisonous fumes may be generated, including carbon
monoxide, carbon dioxide, and oxides of phosphorus.[6][8][10]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[7][8][10]

Accidental Release Measures

o Personal Precautions: Evacuate non-essential personnel.[10][14] Use personal protective
equipment as required.[6] Avoid breathing dust and ensure adequate ventilation.[8][10]

o Environmental Precautions: Prevent the material from entering drains or waterways.[9][10]
[15] Collect spillage, as it is toxic to aquatic life.[2]

o Cleanup Methods: Sweep up the spilled solid material, avoiding dust formation, and place it
into a suitable, sealed container for disposal.[8] Clean the affected area thoroughly.[10]

Storage and Disposal

Proper storage and disposal are critical for safety and environmental protection.

Storage Conditions

» Store in a tightly closed container.[6][7][12]

Keep in a dry, cool, and well-ventilated place.[7][8][12]

The recommended storage temperature is refrigerated (0-10°C).[2][3]

Store under an inert gas, such as nitrogen, as the material is air sensitive.[2][6][8]

Incompatible Materials: Keep away from strong oxidizing agents.[7]

Disposal Considerations

e Dispose of contents and containers to an approved waste disposal plant.[7][8]

» Disposal must be in accordance with all applicable federal, state, and local regulations.[6]
[10]
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« Do not mix with other waste. Handle uncleaned containers as you would the product itself.
[10]

Visual Workflow for Safe Handling

The following diagram outlines the logical workflow for the safe management of tert-Butyl 2-
(triphenylphosphoranylidene)acetate from receipt to disposal.
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Safe Handling Workflow for tert-Butyl 2-(triphenylphosphoranylidene)acetate
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Caption: Logical workflow for the safe handling of chemical reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b153123?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

